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Compound of Interest

Compound Name: 1-Allylimidazole

Cat. No.: B1265945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Allylimidazole is a versatile heterocyclic compound of significant interest in

organic synthesis and medicinal chemistry. Its unique bifunctional nature, featuring a

nucleophilic imidazole ring and a reactive allyl group, makes it a valuable building block for a

diverse range of complex molecules.[1] This guide provides a comprehensive overview of its

chemical properties, detailed experimental protocols for its use, and its applications in

pharmaceuticals, agrochemicals, and material science.[1][2]

Core Molecular and Physical Properties
1-Allylimidazole is a pale yellow to orange, transparent liquid at room temperature.[2][3] Its

key quantitative properties are summarized below.
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Property Value Source

Molecular Formula C₆H₈N₂ [2][3][4][5][6]

Molecular Weight 108.14 g/mol [2][3][4][5]

Density 1.003 g/cm³ at 25°C [3]

Boiling Point 40-42 °C at 0.1 mm Hg [3]

Flash Point 214 °F (101.1 °C) [3]

Refractive Index n20/D 1.505 [3]

CAS Number 31410-01-2 [4][6]

Experimental Protocols
The utility of 1-allylimidazole is demonstrated through its application in various synthetic

procedures. Below are detailed methodologies for its synthesis and its use in the creation of

advanced materials.

1. General Synthesis of 1-Allylimidazole

While 1-allylimidazole is commercially available, it can be synthesized through the N-

alkylation of imidazole.[7] A common laboratory procedure involves the reaction of imidazole

with an allyl halide (e.g., allyl chloride or allyl bromide) in the presence of a base and a suitable

solvent.

Materials: Imidazole, Sodium Hydroxide (NaOH), Allyl Chloride, Dimethyl Sulfoxide (DMSO).

Procedure:

Dissolve imidazole and a stoichiometric equivalent of NaOH in DMSO.

Slowly add allyl chloride to the mixture while stirring.

The reaction is typically carried out at room temperature and monitored by Thin Layer

Chromatography (TLC).
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Upon completion, the reaction mixture is worked up by extraction and purified using

column chromatography or distillation to yield 1-allylimidazole.[7]

Note: The choice of aprotic solvents like DMSO is often preferred to avoid side reactions.[7]

An alternative suggestion involves using sodium bicarbonate in methanol at room

temperature.[7]

2. Synthesis of a 1D Hybrid Material: (AImd)₂¹∞[SbI₅]

This protocol details the use of 1-allylimidazole as a cationic component in the synthesis of a

one-dimensional hybrid organic-inorganic perovskite material.[8]

Materials: Antimony(III) chloride (SbCl₃), Hydroiodic acid (HI, 57%), 1-allylimidazole (97%),

Ethanol (EtOH).[8]

Procedure:

Prepare a solution of SbCl₃ in hydroiodic acid by slowly dissolving 0.65 g (1 mmol) of

SbCl₃ in 5 mL of concentrated HI with vigorous stirring to yield a clear, dark red solution.[8]

In a separate flask, dissolve 0.32 g (2 mmol) of 1-allylimidazole in 5 mL of EtOH and

combine this with 2 mL of concentrated HI.[8]

Add the resulting imidazolium mixture to the SbCl₃ solution. This will produce a clear, dark

orange solution.[8]

Heat the final reaction mixture to 50 °C and stir for 2 hours.[8]

Filter the hot solution. Orange-red lamellar crystals of (AImd)₂¹∞[SbI₅] will form after 3

days of slow evaporation of the solvent.[8]

3. Characterization Techniques

The synthesized compounds can be characterized using a variety of standard analytical

methods:

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups.[9][10]
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Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): To confirm the molecular

structure.[10]

Gas Chromatography (GC): To assess purity.[2][5]

Single-Crystal X-ray Diffraction: To determine the crystal structure of materials like

(AImd)₂¹∞[SbI₅].[8]

Applications and Logical Workflow
1-Allylimidazole's structure allows it to serve as a crucial intermediate in the synthesis of a

wide array of functional molecules.[2] The imidazole ring can act as a base or a ligand, while

the allyl group is amenable to various coupling and addition reactions.[1] This versatility leads

to its application in several key research and development areas.

Pharmaceutical Development: It is a key intermediate for synthesizing antifungal and

antibacterial agents.[2] Various imidazole derivatives have been investigated for their

anticancer activity, showing inhibitory potential against kinases like B-Raf and VEGFR-2.[11]

Agrochemicals: It is used in the development of herbicides and fungicides.[1]

Catalysis: It serves as a ligand in coordination chemistry, forming stable complexes with

metal ions that are used as catalysts in organic transformations.[2]

Material Science: The compound is employed in creating advanced materials, including

specialized polymers and functional coatings.[1][2] It is also used to synthesize hybrid

perovskite materials with interesting optoelectronic properties.[8]

The logical workflow from starting materials to final applications is visualized below.
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Caption: Synthetic workflow of 1-allylimidazole and its key applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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